3-(1-ethyl-1H-indol-3-yl)-1-(2-methoxyphenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-(1-ethylindol-3-yl)-1-(2-methoxyphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C21H20N2O3/c1-3-22-13-16(14-8-4-5-9-17(14)22)15-12-20(24)23(21(15)25)18-10-6-7-11-19(18)26-2/h4-11,13,15H,3,12H2,1-2H3
• InChI Key: KURSRMKVOHXFCB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C2=CC=CC=C21)C3CC(=O)N(C3=O)C4=CC=CC=C4OC
• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol

Description

3-(1-ethyl-1H-indol-3-yl)-1-(2-methoxyphenyl)-2,5-pyrrolidinedione, also known as EMID-1601, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EMID-1601 has been shown to possess a range of biological activities, including anti-inflammatory, anti-tumor, and neuroprotective effects. In

Mechanism of Action

The exact mechanism of action of 3-(1-ethyl-1H-indol-3-yl)-1-(2-methoxyphenyl)-2,5-pyrrolidinedione is not fully understood. However, it has been proposed that its anti-inflammatory effects are mediated through the inhibition of NF-κB signaling pathway. NF-κB is a transcription factor that plays a crucial role in the regulation of immune and inflammatory responses. 3-(1-ethyl-1H-indol-3-yl)-1-(2-methoxyphenyl)-2,5-pyrrolidinedione has been shown to inhibit the activation of NF-κB by preventing the phosphorylation and degradation of its inhibitor, IκBα. This leads to the suppression of pro-inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
3-(1-ethyl-1H-indol-3-yl)-1-(2-methoxyphenyl)-2,5-pyrrolidinedione has been shown to have a range of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines and chemokines, such as TNF-α, IL-1β, and IL-6. Additionally, 3-(1-ethyl-1H-indol-3-yl)-1-(2-methoxyphenyl)-2,5-pyrrolidinedione has been shown to inhibit the activation of NF-κB and MAPK signaling pathways. Furthermore, 3-(1-ethyl-1H-indol-3-yl)-1-(2-methoxyphenyl)-2,5-pyrrolidinedione has been found to induce apoptosis in cancer cells and inhibit angiogenesis. Moreover, 3-(1-ethyl-1H-indol-3-yl)-1-(2-methoxyphenyl)-2,5-pyrrolidinedione has been shown to reduce oxidative stress and inflammation in the brain, leading to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

3-(1-ethyl-1H-indol-3-yl)-1-(2-methoxyphenyl)-2,5-pyrrolidinedione has several advantages for lab experiments. It is a synthetic compound that can be easily prepared using a multi-step synthesis method. Additionally, 3-(1-ethyl-1H-indol-3-yl)-1-(2-methoxyphenyl)-2,5-pyrrolidinedione has been shown to possess a range of biological activities, making it a promising candidate for further research. However, there are also some limitations to using 3-(1-ethyl-1H-indol-3-yl)-1-(2-methoxyphenyl)-2,5-pyrrolidinedione in lab experiments. For instance, its mechanism of action is not fully understood, and more research is needed to elucidate its precise mode of action. Furthermore, the optimal dosage and administration route of 3-(1-ethyl-1H-indol-3-yl)-1-(2-methoxyphenyl)-2,5-pyrrolidinedione have not been established, and more studies are needed to determine its safety and efficacy.

Future Directions

There are several future directions for the research of 3-(1-ethyl-1H-indol-3-yl)-1-(2-methoxyphenyl)-2,5-pyrrolidinedione. Firstly, more studies are needed to elucidate its precise mechanism of action. Secondly, the optimal dosage and administration route of 3-(1-ethyl-1H-indol-3-yl)-1-(2-methoxyphenyl)-2,5-pyrrolidinedione need to be established. Thirdly, more research is needed to determine its safety and efficacy in animal models and clinical trials. Fourthly, the potential of 3-(1-ethyl-1H-indol-3-yl)-1-(2-methoxyphenyl)-2,5-pyrrolidinedione as a therapeutic agent for various diseases, such as cancer and neurodegenerative disorders, needs to be explored further. Lastly, the development of more potent and selective analogs of 3-(1-ethyl-1H-indol-3-yl)-1-(2-methoxyphenyl)-2,5-pyrrolidinedione may lead to the discovery of new drugs with improved therapeutic properties.
Conclusion:
In conclusion, 3-(1-ethyl-1H-indol-3-yl)-1-(2-methoxyphenyl)-2,5-pyrrolidinedione is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It possesses anti-inflammatory, anti-tumor, and neuroprotective effects, and its mechanism of action is mediated through the inhibition of NF-κB signaling pathway. However, more research is needed to elucidate its precise mode of action, determine its safety and efficacy, and explore its potential as a therapeutic agent for various diseases. The development of more potent and selective analogs of 3-(1-ethyl-1H-indol-3-yl)-1-(2-methoxyphenyl)-2,5-pyrrolidinedione may lead to the discovery of new drugs with improved therapeutic properties.

Scientific Research Applications

3-(1-ethyl-1H-indol-3-yl)-1-(2-methoxyphenyl)-2,5-pyrrolidinedione has been studied extensively for its potential therapeutic applications. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, 3-(1-ethyl-1H-indol-3-yl)-1-(2-methoxyphenyl)-2,5-pyrrolidinedione has been found to have anti-tumor effects by inducing apoptosis in cancer cells and inhibiting angiogenesis. Furthermore, 3-(1-ethyl-1H-indol-3-yl)-1-(2-methoxyphenyl)-2,5-pyrrolidinedione has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.